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Compound of Interest

Compound Name: 1,1,3-Trimethoxybutane

CAS No.: 10138-89-3

Cat. No.: B162616

Get Quote

Executive Summary
1,1,3-Trimethoxybutane (TMB), also known as 3-methoxybutyraldehyde dimethyl acetal, is a

critical aliphatic ether-acetal intermediate.[1][2] It serves as a pivotal building block in the

industrial synthesis of terpenoids, specifically in the manufacturing of Vitamin E (tocopherol)

and Vitamin A, and as a precursor for sorbic acid.

This guide provides a definitive technical analysis of TMB, focusing on its spectral footprint

(NMR, MS, IR) and origin. It is designed for analytical chemists and process engineers

requiring precise identification protocols for quality control and reaction monitoring.

Part 1: Structural Identity & Physicochemical
Context
Chemical Identity[2][3][4][5][6]

IUPAC Name: 1,1,3-Trimethoxybutane[1][3][4]

Synonyms: 3-Methoxybutyraldehyde dimethyl acetal; Butane, 1,1,3-trimethoxy-[1][5]
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CAS Registry Number:10138-89-3[1][2][5][4]

Molecular Formula:

[2][6]

Molecular Weight: 148.20 g/mol [2][6]

Chirality: The molecule possesses one chiral center at C3, resulting in a racemic mixture (±)

in standard industrial synthesis.

Physicochemical Properties
Property Value Notes

Boiling Point 157°C Atmospheric pressure

Density 0.921 g/mL at 25°C

Refractive Index (

)
1.403

Characteristic of aliphatic

acetals

Solubility Soluble in alcohols, ethers
Limited water solubility due to

lipophilic backbone

Part 2: Synthesis & Mechanistic Origins
Understanding the synthesis of TMB is essential for identifying potential impurities (e.g.,

unreacted crotonaldehyde or 3-methoxybutanal). TMB is produced via the Michael addition of

methanol to crotonaldehyde, followed by acid-catalyzed acetalization.

Synthesis Pathway Diagram
The following diagram illustrates the industrial route from crotonaldehyde.
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Figure 1: Two-step synthesis of 1,1,3-trimethoxybutane involving 1,4-addition and acetal

formation.

Part 3: Comprehensive Spectral Analysis
Mass Spectrometry (EI-MS)
The electron ionization (EI) mass spectrum of 1,1,3-trimethoxybutane is dominated by alpha-

cleavage characteristic of acetals. The molecular ion (

) is typically weak or absent due to the stability of the fragment ions.

Key Fragmentation Ions:

m/z 75 (Base Peak, 100%): The acetal fragment cation

. This is the diagnostic peak for dimethyl acetals.

m/z 59:

or methoxy fragment.

m/z 47:

.

m/z 117:

. Loss of one methoxy group from the molecular ion (alpha-cleavage at the acetal or ether).

Fragmentation Logic Diagram
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Figure 2: Primary fragmentation pathways in Electron Ionization MS for 1,1,3-
trimethoxybutane.

Nuclear Magnetic Resonance (NMR)
The NMR spectrum is distinct due to the acetal functionality and the chiral center at C3, which

renders the C2 methylene protons diastereotopic.

H NMR (400 MHz, CDCl

) - Characteristic Profile
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Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

C1-H 4.45 – 4.55 Triplet (t) 1H

Acetal Methine.

Deshielded by

two oxygen

atoms.

Diagnostic

signal.

C3-H 3.50 – 3.65 Multiplet (m) 1H
Ether Methine.

Chiral center.

-OCH 3.30 – 3.40 Singlets (s) 9H

Methoxy Groups.

Typically appear

as 2 or 3 closely

spaced singlets

due to the non-

equivalence of

acetal methoxy

groups near the

chiral center.

C2-H 1.75 – 1.85 ddd 1H

Methylene.

Diastereotopic

proton A.

C2-H 1.55 – 1.65 ddd 1H

Methylene.

Diastereotopic

proton B.

C4-H 1.10 – 1.15 Doublet (d) 3H
Terminal Methyl.

Coupled to C3-H.

C NMR (100 MHz, CDCl

)
Acetal Carbon (C1):
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ppm.[3] (Characteristic of

carbon bonded to two oxygens).

Ether Carbon (C3):

ppm.

Methoxy Carbons:

ppm (Multiple peaks).

Methylene (C2):

ppm.[3]

Methyl (C4):

ppm.[7]

Infrared Spectroscopy (FT-IR)
Absence of Carbonyl: No peak at 1700–1750 cm

(distinguishes from 3-methoxybutanal precursor).

Absence of Hydroxyl: No broad band at 3400 cm

(distinguishes from 3-methoxybutanol).

Ether Bands: Strong, broad absorptions in the 1050–1150 cm

region (C-O-C stretching).

C-H Stretching: 2850–2960 cm

(Aliphatic C-H).

Part 4: Analytical Methodologies
GC-MS Impurity Profiling Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://cdnsciencepub.com/doi/pdfplus/10.1139/cjr50b-084
https://cdnsciencepub.com/doi/pdfplus/10.1139/cjr50b-084
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/analytical-chemistry/nuclear-magnetic-resonance/1h-nmr-and-13c-nmr-chemical-shifts-of-impurities-chart
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is designed to quantify TMB purity and detect unreacted crotonaldehyde.

Sample Preparation: Dilute 50 mg of TMB sample in 1.0 mL of HPLC-grade

Dichloromethane (DCM).

Inlet: Split mode (50:1), 250°C.

Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program:

Hold 40°C for 2 min.

Ramp 10°C/min to 200°C.

Hold 200°C for 5 min.

Detection: MS (Scan 35–300 m/z).

System Suitability: The peak at retention time corresponding to TMB must show m/z 75 as

the base peak.

NMR Sample Preparation
Solvent: CDCl

(Chloroform-d) with 0.05% TMS.

Concentration: 10-15 mg sample in 0.6 mL solvent.

Note: Ensure the sample is free of acid traces. Acidic impurities in CDCl

can hydrolyze the acetal back to the aldehyde during acquisition, leading to confusing
spectra. Filtration through basic alumina prior to analysis is recommended if hydrolysis is
suspected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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